Cas no 937843-59-9 ((2-fluoro-4-methoxyphenyl)methanamine)

• Product Name: (2-fluoro-4-methoxyphenyl)methanamine
• CAS No: 937843-59-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 1981107
• PubChem ID: 53435165
• Update Time: 2025-05-21

(2-fluoro-4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-methoxyphenyl)methanamine
• SCHEMBL2425644
• AKOS013400527
• EN300-148357
• A1-12481
• 937843-59-9
• BS-50340
• (2-Fluoro-4-methoxyphenyl)methylamine
• 2-FLUORO-4-METHOXYBENZYLAMINE
• CHEMBL4530012
• CS-0173262
• AB20685
• Y11728
• J-509411
• 2-Fluoro-4-methoxybenzenemethanamine (ACI)
• DS-018042
• 1-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE

• MDL： MFCD04116358
• Inchi： 1S/C8H10FNO/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,5,10H2,1H3
• InChI Key： YLFBKZFZNVESRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN)OC

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 85-90℃

(2-fluoro-4-methoxyphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-fluoro-4-methoxyphenyl)methanamine

Compound CAS No. 937843-59-9: (2-fluoro-4-methoxyphenyl)methanamine

The compound with CAS No. 937843-59-9, commonly referred to as (2-fluoro-4-methoxyphenyl)methanamine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorine atom at the 2-position and a methoxy group at the 4-position of the phenyl ring, with a methanamine group attached directly to the phenyl ring.

Recent studies have highlighted the potential of (2-fluoro-4-methoxyphenyl)methanamine in various applications, particularly in drug discovery and development. The presence of the fluorine atom and methoxy group contributes to its distinct electronic and steric properties, making it a valuable component in the design of bioactive molecules. These groups also play a crucial role in modulating the compound's solubility, stability, and interaction with biological targets.

One of the most promising areas of research involving this compound is its potential use in antitumor therapy. Preclinical studies have demonstrated that (2-fluoro-4-methoxyphenyl)methanamine exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, its ability to inhibit key enzymes involved in cancer progression has been explored in recent publications.

In terms of synthesis, (2-fluoro-4-methoxyphenyl)methanamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and biological assays.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of (2-fluoro-4-methoxyphenyl)methanamine with greater accuracy. These predictions suggest that the compound has favorable absorption and distribution characteristics, which are essential for its potential use as an oral medication.

In conclusion, (2-fluoro-4-methoxyphenyl)methanamine (CAS No. 937843-59-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its promising biological activity and favorable physical properties, positions it as a valuable tool for advancing medical science.